Cas no 39525-69-4 (tetradec-2-enoic acid)

• Product Name: tetradec-2-enoic acid
• CAS No: 39525-69-4
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 924658
• PubChem ID: 162384
• Update Time: 2025-04-24

tetradec-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• tetradec-2-enoic acid
• (E)-tetradec-2-enoic acid
• 2-TETRADECENOIC ACID
• 2-Tetradecensaeure
• acide 2-tetradecenoique
• acido 2-tetradecanoico
• Tetradec-2-ensaeure
• Tetradecenoic acid
• trans-2-Tetradecensaeure
• omega12-myristoleic acid
• CHEBI:37271
• CHEBI:61366
• 14811-80-4
• Q27117091
• AMY37908
• 14:1, n-12
• 2-Tetradecenoic acid, (2E)-
• AKOS003238540
• SCHEMBL1359533
• LMFA01030047
• (E)-2-tetradecenoic acid
• C14:1n-12
• 1-tridecenylcarboxylic acid
• acido trans-2-tetradecenoico
• C14:1, n-12 trans
• Tetradec-2-enoicacid
• trans-Tetra-dec-2-enoic acid
• 39525-69-4
• acide trans-2-tetradecenoique
• trans-2-tetradecenoic acid
• trans-tetradec-2-enoic acid
• (2E)-tetradec-2-enoic acid
• 14:1, n-12 trans
• EINECS 254-492-9
• CHEMBL4277587
• C14:1, n-12
• 26444-03-1
• Q27131059

• Inchi： 1S/C14H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h12-13H,2-11H2,1H3,(H,15,16)/b13-12+
• InChI Key： IBYFOBGPNPINBU-OUKQBFOZSA-N
• SMILES： OC(/C=C/CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8701 (rough estimate)
• Melting Point: 35.1°C (estimate)
• Boiling Point: 348.99°C (estimate)
• Refractive Index: 1.4486 (estimate)
• PSA: 37.30000
• LogP: 4.54810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on tetradec-2-enoic acid

Exploring Tetradec-2-enoic Acid (CAS No. 39525-69-4): Properties, Applications, and Market Insights

Tetradec-2-enoic acid (CAS No. 39525-69-4), a C14 unsaturated fatty acid, is gaining attention in both industrial and research communities due to its unique chemical structure and versatile applications. As a monounsaturated fatty acid, it features a 14-carbon chain with a double bond at the 2-position, making it structurally distinct from saturated counterparts. This compound is also referred to as 2-tetradecenoic acid in scientific literature, and its molecular formula is C₁₄H₂₆O₂.

The growing interest in bio-based chemicals and sustainable materials has propelled research into tetradec-2-enoic acid derivatives. Recent studies highlight its potential in green chemistry applications, particularly as a precursor for biodegradable surfactants and eco-friendly lubricants. The compound's amphiphilic nature makes it valuable for formulating non-toxic emulsifiers, addressing the increasing demand for environmentally friendly formulations in personal care and cleaning products.

In the cosmetics industry, tetradec-2-enoic acid and its esters are being explored for their skin-conditioning properties. With consumers increasingly seeking clean beauty ingredients, this compound offers potential as a natural alternative to synthetic additives. Its moisturizing effects and compatibility with skin lipids make it particularly interesting for dermatological formulations and anti-aging products.

The food industry is another sector where tetradec-2-enoic acid finds applications. As a food-grade fatty acid, it serves as a flavor precursor and texture modifier. Recent trends toward clean-label ingredients have increased interest in its use as a natural food additive. Researchers are investigating its potential antimicrobial properties, which could lead to applications in food preservation and packaging technologies.

From a synthetic chemistry perspective, 39525-69-4 serves as a valuable building block for more complex molecules. Its reactive double bond allows for various chemical modifications, making it useful in organic synthesis and pharmaceutical intermediates. The compound's chiral center at the 2-position adds to its utility in asymmetric synthesis, particularly in developing chiral drugs and specialty chemicals.

The global market for specialty fatty acids like tetradec-2-enoic acid is experiencing steady growth, driven by demand from emerging economies and sustainable industries. Market analysts project increased adoption in biodegradable polymers and renewable materials, aligning with worldwide sustainability initiatives. Current research focuses on improving production methods, including biotechnological routes using enzymatic processes and microbial fermentation.

Quality control of tetradec-2-enoic acid involves advanced analytical techniques such as gas chromatography (GC) and mass spectrometry (MS) to ensure high purity and consistent composition. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic fatty acid odor. Its physical properties, including melting point and solubility characteristics, make it suitable for various formulation applications.

Recent scientific publications have explored the biological activity of 2-tetradecenoic acid and its derivatives. Studies suggest potential bioactive properties that warrant further investigation for pharmaceutical applications. The compound's structure-activity relationships are particularly interesting to medicinal chemists working on lipid-based therapeutics and drug delivery systems.

For researchers and manufacturers working with CAS 39525-69-4, proper storage conditions are essential to maintain stability. The compound should be kept in airtight containers under inert atmosphere when long-term storage is required. Standard laboratory safety protocols for handling organic acids apply, including the use of appropriate personal protective equipment (PPE).

The future of tetradec-2-enoic acid looks promising as industries continue to seek sustainable alternatives to petroleum-derived chemicals. Ongoing research into its biological functions and industrial applications may uncover new uses in advanced materials, biotechnology, and green chemistry. As regulatory pressures increase for eco-friendly products, this versatile fatty acid is well-positioned to meet evolving market demands.